Cas no 1486471-07-1 (3-(1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid)

• Product Name: 3-(1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid
• CAS No: 1486471-07-1
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• MDL: MFCD17480473
• CID: 5151157
• Update Time: 2025-05-20

3-(1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, 2-amino-3-(trifluoromethyl)-, (1S,2S,3R)-
• 3-(1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid

• MDL： MFCD17480473
• Inchi： 1S/C7H10F3NO2/c8-7(9,10)5-3(6(5)11)1-2-4(12)13/h3,5-6H,1-2,11H2,(H,12,13)/t3-,5+,6-/m0/s1
• InChI Key： MRUIBHFBXNZNPC-LFRDXLMFSA-N
• SMILES： [C@H]1(CCC(O)=O)[C@@H](C(F)(F)F)[C@H]1N

Additional information on 3-(1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid

Introduction to 3-(1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid (CAS No. 1486471-07-1)

3-(1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. With the CAS number 1486471-07-1, this compound represents a sophisticated molecular scaffold that has been explored for its utility in drug discovery and development. The presence of a cyclopropyl ring, combined with stereogenic centers at the 1S, 2S, and 3R positions, makes this molecule of particular interest for its chiral properties and potential interactions with biological targets.

The trifluoromethyl group appended to the cyclopropylpropanoic acid moiety introduces additional electronic and steric effects, which can modulate the compound's reactivity and binding affinity. This feature is particularly relevant in medicinal chemistry, where trifluoromethyl groups are often incorporated into drug molecules to enhance metabolic stability, lipophilicity, and binding interactions. The precise stereochemistry of 3-(1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid further complicates its chemical behavior, necessitating careful synthetic methodologies to ensure the correct configuration of the stereocenters.

In recent years, there has been growing interest in the development of chiral building blocks for drug synthesis. The cyclopropylpropanoic acid backbone is a versatile scaffold that has been utilized in various pharmacophores, including protease inhibitors and kinase inhibitors. The specific configuration of (1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid may confer unique biological properties that make it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers have been exploring its potential as a precursor for more complex molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The combination of a trifluoromethyl group and a cyclic structure with multiple stereocenters suggests that it may interact with enzymes in a highly specific manner. This specificity is crucial for designing drugs that target particular enzymatic pathways while minimizing off-target effects. For instance, studies have shown that compounds with similar structural motifs can inhibit various proteases and kinases by binding to their active sites and disrupting normal catalytic activity.

The synthesis of 3-(1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid presents several challenges due to the need for precise stereocontrol. Traditional synthetic routes often involve multiple steps and require careful optimization to achieve high enantiomeric purity. Advances in asymmetric synthesis have provided new tools for constructing complex chiral molecules more efficiently. Techniques such as enzymatic resolution and chiral auxiliary-assisted synthesis have been employed to streamline the preparation of this compound while maintaining its stereochemical integrity.

Recent research has also highlighted the importance of computational methods in designing and optimizing molecules like 3-(1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key functional groups and stereochemical features that are critical for binding affinity. Additionally, computational methods can be used to screen large libraries of analogs to identify potential lead compounds for further development.

The pharmacological potential of CAS No. 1486471-07-1 extends beyond enzyme inhibition. Some preliminary studies suggest that it may exhibit anti-inflammatory or immunomodulatory effects due to its ability to modulate signaling pathways involving key enzymes like cyclooxygenases (COX) or lipoxygenases (LOX). The trifluoromethyl group is known to enhance binding interactions with these enzymes by increasing lipophilicity and electronic effects at the active site. Further investigation is warranted to explore these possibilities in detail.

In conclusion,3-(1S,2S,3R)-2-amino-3-(trifluoromethyl)cyclopropylpropanoic acid represents a promising candidate for drug discovery applications due to its unique structural features and potential biological activities. Its synthesis presents challenges but offers opportunities for innovation through advanced synthetic methodologies and computational approaches. As research continues in this area,CAS No. 1486471-07-1 may emerge as a key intermediate or lead compound for developing novel therapeutics targeting various diseases.